Cas no 214124-83-1 (1-(4-nitrophenyl)-1,4-diazepane)

1-(4-Nitrophenyl)-1,4-diazepane is a diazepane derivative featuring a nitrophenyl substituent, which enhances its utility as an intermediate in organic synthesis and pharmaceutical research. The presence of the nitro group provides reactivity for further functionalization, making it valuable in the development of bioactive compounds. Its diazepane core contributes to conformational flexibility, potentially improving binding affinity in medicinal chemistry applications. This compound is particularly useful in the synthesis of heterocyclic frameworks and as a precursor for catalysts or ligands. High purity and well-defined structural properties ensure consistent performance in research and industrial processes. Suitable for controlled reactions under standard laboratory conditions.
1-(4-nitrophenyl)-1,4-diazepane structure
214124-83-1 structure
Product Name:1-(4-nitrophenyl)-1,4-diazepane
CAS No:214124-83-1
MF:C11H15N3O2
MW:221.255702257156
MDL:MFCD00448001
CID:242807
PubChem ID:5055950
Update Time:2025-05-28

1-(4-nitrophenyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-Diazepine,hexahydro-1-(4-nitrophenyl)-
    • 1-(4-Nitrophenyl)-1,4-diazepane
    • 1-(4-nitrophenyl)[1,4]diazepane
    • 1-(4-nitro-phenyl)-[1,4]diazepane
    • 1-(4-NITROPHENYL)-[1,4]DIAZEPANE
    • AC1NMRO1
    • AG-E-56849
    • CTK4E6691
    • F2158-1106
    • hexahydro-4-(4-nitrophenyl)-1H-1,4-diazepine
    • SureCN942183
    • 1-(4-nitrophenyl)-1, 4-diazepane
    • MFCD00448001
    • SCHEMBL942183
    • AKOS000161331
    • hexahydro-1-(4-nitrophenyl)-1H-1,4-diazepine
    • LIQIZDGKPDHEPC-UHFFFAOYSA-N
    • EN300-235842
    • DTXSID80407851
    • 214124-83-1
    • AG-205/07859053
    • 1-(4-nitrophenyl)-1,4-diazepane
    • MDL： MFCD00448001
    • Inchi： 1S/C11H15N3O2/c15-14(16)11-4-2-10(3-5-11)13-8-1-6-12-7-9-13/h2-5,12H,1,6-9H2
    • InChI Key： LIQIZDGKPDHEPC-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=CC(=CC=1)N1CCNCCC1)=O

Computed Properties

  • Exact Mass: 221.11600
  • Monoisotopic Mass: 221.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 61.1Ų

Experimental Properties

  • Density: 1.181
  • Boiling Point: 403.5°Cat760mmHg
  • Flash Point: 197.8°C
  • Refractive Index: 1.564
  • PSA: 61.09000
  • LogP: 2.31150

1-(4-nitrophenyl)-1,4-diazepane Pricemore >>

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Amadis Chemical Company Limited
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(CAS:214124-83-1)1-(4-nitrophenyl)-1,4-diazepane
Order Number:A1178853
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:40
Price ($):308.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:214124-83-1)1-(4-nitrophenyl)-1,4-diazepane
A1178853
Purity:99%
Quantity:5g
Price ($):308.0
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